Cas no 1025032-37-4 (N-[1-(4-chlorobenzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide)

• Product Name: N-[1-(4-chlorobenzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide
• CAS No: 1025032-37-4
• MF: C₂₂H₂₀ClN₃O₇S
• MW: 505.92810344696
• CID: 5383114
• Update Time: 2025-07-19

N-[1-(4-chlorobenzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[(4-Chlorophenyl)sulfonyl]-2-[4-(2-furanylcarbonyl)-1-piperazinyl]-2-oxoethyl]-2-furancarboxamide
• N-[1-(4-chlorobenzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide

• Inchi： 1S/C22H20ClN3O7S/c23-15-5-7-16(8-6-15)34(30,31)20(24-19(27)17-3-1-13-32-17)22(29)26-11-9-25(10-12-26)21(28)18-4-2-14-33-18/h1-8,13-14,20H,9-12H2,(H,24,27)
• InChI Key： MEGUKHBKRPVUNY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC(S(C1=CC=C(Cl)C=C1)(=O)=O)C(N1CCN(C(C2=CC=CO2)=O)CC1)=O)=O

Experimental Properties

• Density: 1.463±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 808.2±65.0 °C(Predicted)
• pka: 10.67±0.46(Predicted)

Additional information on N-[1-(4-chlorobenzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide

N-[1-(4-Chlorobenzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide (CAS No. 1025032-37-4): An Overview

N-[1-(4-Chlorobenzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide (CAS No. 1025032-37-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a furan ring, a piperazine moiety, and a benzenesulfonyl group, which collectively contribute to its biological activity and pharmacological properties.

The furan ring, a five-membered heterocyclic aromatic compound, is known for its stability and reactivity. It is commonly found in natural products and synthetic compounds with diverse biological activities, such as anti-inflammatory, antiviral, and anticancer properties. The presence of the furan ring in this compound suggests potential interactions with various biological targets.

The piperazine moiety is a six-membered heterocyclic amine that is widely used in drug design due to its ability to enhance solubility and bioavailability. In the context of this compound, the piperazine group likely plays a crucial role in modulating the compound's pharmacokinetic properties and enhancing its binding affinity to specific receptors or enzymes.

The benzenesulfonyl group is another key structural feature of this compound. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory effects. The presence of the benzenesulfonyl group in this compound may contribute to its potential therapeutic effects by enhancing its stability and selectivity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent antitumor activity against several cancer cell lines. Specifically, the combination of the furan, piperazine, and benzenesulfonyl groups has been associated with enhanced cytotoxicity and reduced toxicity to normal cells.

In addition to its antitumor properties, this compound has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of this compound has also been studied extensively. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential clinical application.

In conclusion, N-[1-(4-Chlorobenzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide (CAS No. 1025032-37-4) is a promising compound with potential therapeutic applications in oncology and inflammation. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing medical treatments in these areas.